Cas no 2034271-98-0 (N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034271-98-0
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6273519
• PubChem ID: 92083374
• Update Time: 2025-07-02

N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026701151
• N-(4-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• 2034271-98-0
• F6475-0760

• Inchi： 1S/C16H17N3O3/c1-11-4-7-17-14(9-11)19-15(20)13-3-2-6-18-16(13)22-12-5-8-21-10-12/h2-4,6-7,9,12H,5,8,10H2,1H3,(H,17,19,20)
• InChI Key： NYHHRAQRHIZLCI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C(=CC=CN=1)C(NC1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.3Ų

Additional information on N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

Comprehensive Overview of N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034271-98-0)

N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide (CAS No. 2034271-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a nicotinamide core with tetrahydrofuran and pyridine moieties, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a modulator in enzymatic pathways and its potential therapeutic benefits.

The molecular formula of N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide reflects its complex yet strategically designed architecture. The presence of the tetrahydrofuran-3-yl group introduces stereochemical diversity, which is crucial for binding affinity and selectivity in biological systems. Meanwhile, the 4-methylpyridin-2-yl segment enhances the compound's solubility and bioavailability, making it a promising candidate for oral drug formulations. These attributes align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced pharmacokinetic properties.

In the context of modern drug discovery, CAS No. 2034271-98-0 is often explored for its potential as a kinase inhibitor or receptor antagonist. Kinases play a pivotal role in cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific kinase domains has sparked interest in its application for targeted therapies. Additionally, its nicotinamide backbone is reminiscent of NAD+ precursors, linking it to emerging research on metabolic regulation and aging-related pathways.

Another area of interest for N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is its potential role in neuropharmacology. Recent studies suggest that derivatives of nicotinamide may exhibit neuroprotective effects, particularly in models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic tetrahydrofuran component, makes it a viable candidate for central nervous system (CNS) drug development. This aligns with the growing demand for novel CNS therapeutics to address conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 2034271-98-0 involves multi-step organic transformations, including amide coupling and etherification reactions. The compound's purity and yield are critical for its application in high-throughput screening and preclinical studies. Advances in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to reduce waste and improve efficiency. These efforts resonate with the pharmaceutical industry's push toward sustainable drug manufacturing.

The commercial availability of N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Its structure-activity relationship (SAR) studies are frequently cited in patents and publications, highlighting its versatility as a scaffold for medicinal chemistry. Furthermore, the compound's physicochemical properties, such as logP and polar surface area, are meticulously documented to guide formulation scientists in optimizing drug delivery systems.

Looking ahead, the trajectory of CAS No. 2034271-98-0 is closely tied to breakthroughs in precision medicine and personalized therapeutics. As genomic and proteomic technologies advance, the demand for tailored small-molecule inhibitors like this compound is expected to rise. Its integration into combinatorial chemistry libraries and AI-driven drug discovery platforms further underscores its relevance in contemporary research. By addressing unmet medical needs and leveraging cutting-edge technologies, N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide exemplifies the intersection of innovation and translational science.